Cas no 49783-84-8 (1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE)

• Product Name: 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE
• CAS No: 49783-84-8
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD03407950
• CID: 55773
• PubChem ID: 2776364
• Update Time: 2025-11-06

1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethylpyrazole-3-carbonyl chloride
• 1,5-Dimethyl-1H-pyrazol-3-carbonylchlorid
• 1,5-Dimethyl-1H-pyrazole-3-carbonyl chloride
• SCHEMBL193910
• DTXSID20380018
• MFCD03407950
• FT-0606966
• BADBQYAILRGCBB-UHFFFAOYSA-N
• 49783-84-8
• J-504020
• 1,5-Dimethyl-1H-pyrazole-3-carbonyl chloride, AldrichCPR
• EN300-2500694
• E70464
• AKOS006229041
• A7408
• AM100877
• PS-10937
• ALBB-031403
• SY063248
• 1,5-Dimethyl-1h-Pyrazole-3-CarbonylChloride
• 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE

• MDL： MFCD03407950
• Inchi： 1S/C6H7ClN2O/c1-4-3-5(6(7)10)8-9(4)2/h3H,1-2H3
• InChI Key： BADBQYAILRGCBB-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 158.02500
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• Density: 1.31
• Melting Point: 73=74 ºC
• Boiling Point: 250.2°C at 760 mmHg
• Flash Point: 105.1°C
• Refractive Index: 1.571
• PSA: 34.89000
• LogP: 1.10750

1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE Security Information

• Hazard Statement： Irritant/Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE

1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE (CAS No: 49783-84-8)

The compound 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE (CAS No: 49783-84-8) is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and advanced materials development.

Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, serves as the foundational structure for this compound. The substitution pattern in 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE includes two methyl groups at positions 1 and 5, along with a carbonyl chloride group at position 3. This unique substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly valuable for various chemical transformations.

Recent studies have highlighted the potential of 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecular frameworks, particularly in the development of novel antibiotics and anticancer agents. The carbonyl chloride group facilitates nucleophilic substitutions, enabling the formation of diverse amide and ester derivatives.

The synthesis of 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE typically involves a multi-step process that begins with the preparation of the pyrazole ring followed by selective substitution reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound.

In terms of physical properties, 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE is a crystalline solid with a melting point around 90°C. It exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for solution-phase reactions.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. Recent research has demonstrated its potential in the development of high-performance polymers and coordination complexes. The pyrazole moiety's ability to act as a ligand has been exploited to create metallopolymers with unique electronic properties.

The global demand for 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE is driven by its role in specialty chemicals and fine chemicals industries. Major manufacturers are focusing on improving production efficiency while adhering to stringent environmental regulations.

In conclusion, 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE (CAS No: 49783-84-) stands out as a critical intermediate in modern organic synthesis. Its unique chemical properties and diverse applications continue to make it an essential compound in both academic research and industrial settings.